Cas no 63274-92-0 (3-(Hydroxyimino)heptane-2,4-dione)

3-(Hydroxyimino)heptane-2,4-dione structure
63274-92-0 structure
Product Name:3-(Hydroxyimino)heptane-2,4-dione
CAS No:63274-92-0
MF:C7H11NO3
MW:157.167142152786
CID:2790226
PubChem ID:136273871
Update Time:2025-04-21

3-(Hydroxyimino)heptane-2,4-dione Chemical and Physical Properties

Names and Identifiers

    • 63274-92-0
    • DTXSID90795872
    • 3-(Hydroxyimino)heptane-2,4-dione
    • Inchi: 1S/C7H11NO3/c1-3-4-6(10)7(8-11)5(2)9/h10H,3-4H2,1-2H3
    • InChI Key: SEADYZBHFKQFHP-UHFFFAOYSA-N
    • SMILES: OC(=C(C(C)=O)N=O)CCC

Computed Properties

  • Exact Mass: 157.07389321Da
  • Monoisotopic Mass: 157.07389321Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 3
  • Complexity: 196
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 1.1
  • Topological Polar Surface Area: 66.7Ų
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